Cas no 42031-56-1 ( )

• Product Name: &nbsp
• CAS No: 42031-56-1
• MF: C₁₅H₁₅BrN₂O₂
• MW: 335.195802927017
• CID: 927695
• PubChem ID: 21144750
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7,8-dimethoxybenzo[b]quinolizin-5-ium-11-amine,bromide
• Benzo[b]quinolizinium,8-dimethoxy-, bromide
• NSC294888
• NSC-294888
• DTXSID20611056
• 11-Amino-7,8-dimethoxypyrido[1,2-b]isoquinolin-5-ium bromide
• 42031-56-1
•  

• Inchi： 1S/C15H15N2O2.BrH/c1-18-13-7-6-10-11(15(13)19-2)9-17-8-4-3-5-12(17)14(10)16;/h3-9H,16H2,1-2H3;1H/q+1;/p-1
• InChI Key： YGRPSZNRRNWUER-UHFFFAOYSA-M
• SMILES： [Br-].O(C)C1=C(C=CC2=C(C3C=CC=C[N+]=3C=C21)N)OC

Computed Properties

• Exact Mass: 334.03200
• Monoisotopic Mass: 334.03169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• PSA: 48.58000
• LogP: -0.23690